Cas no 68281-26-5 (3-methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol)

• Product Name: 3-methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol
• CAS No: 68281-26-5
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD28968348
• CID: 393427
• PubChem ID: 12637528
• Update Time: 2025-06-26

3-methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-3-ol, 3,4-dihydro-3-methyl-
• 3-methyl-2,4-dihydro-1,5-benzodioxepin-3-ol
• 3-hydroxy-3-methyl-2H-1,5-benzodioxepine
• HWYICNJWLYVBPJ-UHFFFAOYSA-N
• SCHEMBL11156161
• EN300-222844
• 68281-26-5
• CHEMBL4591996
• DTXSID30505230
• 3-Methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol
• 3-methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol

• MDL： MFCD28968348
• Inchi： 1S/C10H12O3/c1-10(11)6-12-8-4-2-3-5-9(8)13-7-10/h2-5,11H,6-7H2,1H3
• InChI Key： HWYICNJWLYVBPJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC(C)(C1)O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Additional information on 3-methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol

Compound CAS No. 68281-26-5: 3-Methyl-3,4-Dihydro-2H-1,5-Benzodioxepin-3-Ol

The compound CAS No. 68281-26-5, also known as 3-methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol, is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzodioxepines, which are derivatives of benzene fused with a dioxepine ring system. The presence of the methyl group at the third position and the hydroxyl group at the same position introduces unique electronic and steric properties to the molecule.

Recent studies have highlighted the importance of benzodioxepine derivatives in drug discovery, particularly in the development of neuroprotective agents and anti-inflammatory drugs. The benzodioxepine framework is known for its ability to interact with various biological targets, including enzymes and receptors involved in inflammation and neurodegenerative diseases. The substitution pattern in 3-methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol further enhances its bioactivity by modulating the electronic environment around the aromatic ring.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of a suitable benzene derivative. The formation of the dioxepine ring is achieved through cyclization reactions, often involving nucleophilic attack or oxidative coupling mechanisms. The introduction of the methyl and hydroxyl groups at specific positions requires precise control over reaction conditions to ensure regioselectivity and stereochemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules.

In terms of chemical properties, 3-methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol exhibits interesting reactivity due to its conjugated system and functional groups. The hydroxyl group can participate in hydrogen bonding, making it a potential candidate for supramolecular chemistry applications. Additionally, the methyl group contributes to lipophilicity, which may enhance membrane permeability in biological systems.

From a pharmacological perspective, this compound has shown promising results in preclinical studies as an anti-inflammatory agent. Its ability to inhibit pro-inflammatory cytokines and modulate signaling pathways involved in inflammation makes it a valuable lead compound for drug development. Furthermore, recent research has explored its potential as a neuroprotective agent by investigating its effects on oxidative stress and mitochondrial function.

The structural versatility of CAS No. 68281-26-based compounds also extends to their applications in materials science. The benzodioxepine framework can serve as a building block for constructing advanced materials with tailored optical or electronic properties. For instance, derivatives of this compound have been studied for their potential use in organic electronics and optoelectronic devices.

In conclusion, 3-methyl